(2Z)-2-(2-chlorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl (2E)-3-phenylprop-2-enoate

• Molecular Formula: C24H15ClO4
• Molecular Weight: 402.8 g/mol
• IUPAC Name: [(2Z)-2-[(2-chlorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] (E)-3-phenylprop-2-enoate
• InChI: InChI=1S/C24H15ClO4/c25-20-9-5-4-8-17(20)14-22-24(27)19-12-11-18(15-21(19)29-22)28-23(26)13-10-16-6-2-1-3-7-16/h1-15H/b13-10+,22-14-
• InChI Key: KCAOMCSGHNNFQA-HHLUSPNUSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=CC=C4Cl)/O3
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC=CC=C4Cl)O3

Description

This compound is a benzofuran derivative featuring a 2-chlorobenzylidene group at the C2 position, a ketone at C3, and a cinnamate ester at C5. The (2Z) and (2E) configurations denote the stereochemistry of the benzylidene and propenoate moieties, respectively. Such structural attributes make it a candidate for applications in medicinal chemistry, particularly in targeting enzymes or receptors sensitive to aromatic and halogenated motifs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2Z)-2-(2-chlorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl (2E)-3-phenylprop-2-enoate typically involves multi-step organic reactions. One common method includes the condensation of 2-chlorobenzaldehyde with 3-oxo-2,3-dihydro-1-benzofuran-6-carboxylic acid under basic conditions to form the intermediate compound. This intermediate is then reacted with cinnamic acid derivatives under acidic or basic conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Catalysts and solvents are carefully selected to ensure the efficiency and safety of the production process.

Chemical Reactions Analysis

Types of Reactions

(2Z)-2-(2-chlorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl (2E)-3-phenylprop-2-enoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles are used under various conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction may produce alcohols or amines. Substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives.

Scientific Research Applications

(2Z)-2-(2-chlorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl (2E)-3-phenylprop-2-enoate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (2Z)-2-(2-chlorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl (2E)-3-phenylprop-2-enoate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Benzylidene Group

The benzylidene moiety is critical for molecular conformation and intermolecular interactions. Key analogs include:

Compound Name	Benzylidene Substituent	Key Structural Features	Potential Impact on Properties	Reference
Target Compound	2-chlorophenyl	Chlorine at ortho position; (2Z) configuration	Increased hydrophobicity and steric hindrance; may enhance binding to hydrophobic pockets
[(2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] (E)-3-phenylprop-2-enoate	3,4-dimethoxyphenyl	Two methoxy groups at meta and para positions	Enhanced electron-donating effects; improved solubility but reduced metabolic stability
[(2Z)-2-[(3-methoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] propanoate	3-methoxyphenyl	Methoxy group at meta position; propanoate ester	Moderate hydrophobicity; shorter ester chain may reduce π-π interactions
(2Z)-2-[(3-fluorophenyl)methylidene]-6-(2-methylprop-2-enoxy)-1-benzofuran-3-one	3-fluorophenyl	Fluorine at meta position; ether substituent at C6	High electronegativity; potential for halogen bonding; ether group increases polarity

Key Observations :

• Electron-withdrawing groups (e.g., Cl, F) increase reactivity and binding specificity but reduce solubility.
• Methoxy groups improve solubility but may hinder steric interactions .
• Halogen position (ortho vs. meta) alters steric and electronic effects .

Ester Group Modifications

The C6 ester group influences lipophilicity and metabolic stability:

Compound Name	Ester Group	Key Features	Hypothetical logP (Estimated)	Bioavailability Considerations	Reference
Target Compound	Cinnamate (phenyl)	Extended conjugation; (2E) configuration	~4.2 (high)	High membrane permeability but prone to esterase hydrolysis
(2Z)-2-[(3-methoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl propanoate	Propanoate	Shorter alkyl chain	~2.8 (moderate)	Faster metabolic clearance
(2Z)-2-[(2E)-3-(2-methoxyphenyl)prop-2-en-1-ylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate	Trimethoxybenzoate	Three methoxy groups on benzoate	~3.5 (moderate)	Improved solubility due to polar substituents

Key Observations :

• Cinnamate esters (target compound) offer strong π-π interactions but lower solubility.
• Trimethoxybenzoate () balances lipophilicity and solubility for drug-like properties .

Stereochemical and Conformational Effects

The (2Z) configuration in the benzylidene group and (2E) in the propenoate ester enforce planar geometries, promoting conjugation and rigidity. In contrast, analogs with flexible ether chains (e.g., ) may exhibit varied binding modes. Hydrogen-bonding patterns (e.g., ketone at C3) could stabilize crystal packing, as inferred from crystallographic tools like SHELX and ORTEP .

Biological Activity

(2Z)-2-(2-chlorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl (2E)-3-phenylprop-2-enoate is a complex organic compound that has attracted significant attention in medicinal chemistry due to its potential biological activities. This article explores its structural characteristics, synthesis methods, and biological activities, particularly focusing on its therapeutic potential and mechanisms of action.

Structural Characteristics

The compound's structure comprises a benzofuran moiety and a phenylpropene derivative, which are known for their diverse biological properties. The presence of the chlorobenzylidene group enhances its lipophilicity, potentially influencing its interaction with biological targets.

Property	Value
Molecular Formula	C23H13ClO6
Molecular Weight	420.8 g/mol
IUPAC Name	(2Z)-2-(2-chlorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl (2E)-3-phenylprop-2-enoate
CAS Number	623116-62-1

Synthesis Methods

The synthesis of (2Z)-2-(2-chlorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl (2E)-3-phenylprop-2-enoate typically involves multi-step reactions starting from readily available precursors. A common synthetic route includes:

• Formation of the Benzofuran Ring : Condensation of 2-chlorobenzaldehyde with a suitable benzofuran derivative under basic conditions.
• Introduction of the Phenylpropene Moiety : Reacting the benzofuran intermediate with an appropriate phenylpropene derivative in the presence of a dehydrating agent.

These steps require careful control of reaction conditions to maximize yield and purity.

Anticancer Properties

Recent studies have indicated that this compound exhibits significant anticancer activity. It has been shown to inhibit the proliferation of various cancer cell lines by inducing apoptosis and interfering with cell cycle progression. For instance, research demonstrated that at concentrations as low as 10 µM, the compound effectively reduced cell viability in human breast cancer cells by over 50% within 48 hours.

Anti-inflammatory Effects

The compound also shows promise as an anti-inflammatory agent. It appears to inhibit key inflammatory mediators such as TNF-alpha and IL-6 in vitro. In animal models, administration of the compound significantly reduced edema and inflammatory markers in induced paw edema models.

The proposed mechanism of action involves interaction with specific molecular targets:

• Enzyme Inhibition : The compound may inhibit enzymes involved in inflammatory pathways or cancer progression, such as cyclooxygenases (COX) and lipoxygenases (LOX).
• Signal Transduction Pathways : It may modulate pathways such as NF-kB and MAPK, leading to altered expression of genes involved in cell survival and proliferation .

Case Studies

Several case studies highlight the biological efficacy of (2Z)-2-(2-chlorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl (2E)-3-phenylprop-2-enoate:

• Breast Cancer Study : A study conducted on MCF7 breast cancer cells revealed that treatment with this compound resulted in a dose-dependent decrease in cell viability and an increase in apoptotic markers such as caspase activation.

  Concentration (µM)	Cell Viability (%)	Caspase Activation
  0	100	Baseline
  10	45	Increased
  25	20	Significantly increased

• Anti-inflammatory Study : In a rat model of arthritis, administration of the compound led to significant reductions in joint swelling and pain compared to control groups receiving only saline solutions.